Cas no 61720-58-9 (Pentanoic acid, 5-oxo-, 1-methylethyl ester)

• Product Name: Pentanoic acid, 5-oxo-, 1-methylethyl ester
• CAS No: 61720-58-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 468409
• PubChem ID: 71392899
• Update Time: 2025-04-19

Pentanoic acid, 5-oxo-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-oxo-, 1-methylethyl ester
• propan-2-yl 5-oxopentanoate
• DTXSID80814687
• 61720-58-9

• Inchi： 1S/C8H14O3/c1-7(2)11-8(10)5-3-4-6-9/h6-7H,3-5H2,1-2H3
• InChI Key： QJXPVSVXECBALX-UHFFFAOYSA-N
• SMILES： O(C(CCCC=O)=O)C(C)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37